molecular formula C7H18Cl2N2 B6175539 (2S)-2-(pyrrolidin-1-yl)propan-1-amine dihydrochloride CAS No. 2550996-46-6

(2S)-2-(pyrrolidin-1-yl)propan-1-amine dihydrochloride

Cat. No.: B6175539
CAS No.: 2550996-46-6
M. Wt: 201.1
InChI Key:
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Description

“(2S)-2-(pyrrolidin-1-yl)propan-1-amine dihydrochloride” is a chemical compound with the molecular formula C7H16N2. It is also known as 3-(Pyrrolidin-1-yl)propan-1-amine . The CAS number for this compound is 23159-07-1 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(pyrrolidin-1-yl)propan-1-amine dihydrochloride involves the reaction of pyrrolidine with 2-bromo-1-propanamine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "Pyrrolidine", "2-bromo-1-propanamine", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with 2-bromo-1-propanamine in the presence of a base such as sodium hydroxide to yield the corresponding imine.", "Step 2: The imine is reduced using sodium borohydride as the reducing agent to yield the amine.", "Step 3: The amine is then treated with hydrochloric acid to form the dihydrochloride salt of (2S)-2-(pyrrolidin-1-yl)propan-1-amine.", "Step 4: The product is isolated by filtration and washed with water to remove any impurities." ] }

CAS No.

2550996-46-6

Molecular Formula

C7H18Cl2N2

Molecular Weight

201.1

Purity

95

Origin of Product

United States

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